Cas no 1214385-02-0 (3-methoxy-2-(trifluoromethyl)benzonitrile)

• Product name: 3-methoxy-2-(trifluoromethyl)benzonitrile
• CAS No: 1214385-02-0
• MF: C₉H₆F₃NO
• MW: 201.14525270462
• MDL: MFCD13185684
• CID: 3161828
• PubChem ID: 73012641

3-methoxy-2-(trifluoromethyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-methoxy-2-(trifluoromethyl)benzonitrile
• 3-Methoxy-2-(trifluoroMethyl)benzonitrile, 97%
• 3-Methoxy-2-(trifluoromethyl)benzonitrile,97%
• 1214385-02-0
• AKOS025402842
• Benzonitrile, 3-methoxy-2-(trifluoromethyl)-
• CS-0334947
• MFCD13185684

• MDL： MFCD13185684
• Inchi： InChI=1S/C9H6F3NO/c1-14-7-4-2-3-6(5-13)8(7)9(10,11)12/h2-4H,1H3
• InChI Key： NLDWWTZVPASWAX-UHFFFAOYSA-N
• SMILES： COC1=CC=CC(=C1C(F)(F)F)C#N

Computed Properties

• Exact Mass: 201.04014830g/mol
• Monoisotopic Mass: 201.04014830g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 33Ų

Experimental Properties

• Melting Point: 103-105℃

3-methoxy-2-(trifluoromethyl)benzonitrile Security Information

• HazardClass：6.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 3-methoxy-2-(trifluoromethyl)benzonitrile

Comprehensive Overview of 3-Methoxy-2-(trifluoromethyl)benzonitrile (CAS No. 1214385-02-0)

3-Methoxy-2-(trifluoromethyl)benzonitrile (CAS No. 1214385-02-0) is a specialized organic compound widely recognized for its unique structural and functional properties. This aromatic nitrile derivative features a methoxy group and a trifluoromethyl group attached to a benzene ring, making it a valuable intermediate in pharmaceutical, agrochemical, and material science research. Its molecular formula, C₉H₆F₃NO, and precise molecular weight of 201.15 g/mol underscore its relevance in synthetic chemistry.

The compound’s trifluoromethyl group is particularly noteworthy, as it enhances lipophilicity and metabolic stability—key traits in drug discovery. Researchers frequently explore 3-methoxy-2-(trifluoromethyl)benzonitrile for its potential in designing kinase inhibitors, antimicrobial agents, and advanced materials. Recent trends in AI-driven drug discovery and green chemistry have further amplified interest in this compound, with studies focusing on its sustainable synthesis and computational modeling applications.

From an industrial perspective, CAS No. 1214385-02-0 is often discussed in forums related to high-value chemical intermediates and custom synthesis. Its compatibility with cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig, makes it a versatile building block. Users searching for "nitrile derivatives in pharmaceuticals" or "trifluoromethylated aromatic compounds" will find this compound highly relevant. Additionally, its role in OLED materials and liquid crystals aligns with the growing demand for energy-efficient technologies.

Analytical data for 3-methoxy-2-(trifluoromethyl)benzonitrile typically includes NMR, HPLC, and GC-MS profiles, ensuring purity and consistency for research applications. Safety data sheets emphasize standard laboratory precautions, though it is not classified as hazardous under current regulations. The compound’s stability under ambient conditions and solubility in common organic solvents like DMSO and dichloromethane further enhance its utility.

In summary, 3-methoxy-2-(trifluoromethyl)benzonitrile (CAS No. 1214385-02-0) bridges multiple scientific domains, from medicinal chemistry to advanced materials. Its structural features and adaptability to modern synthetic methods position it as a critical tool for innovators addressing challenges in drug development, sustainable chemistry, and material innovation.